Cas no 2138419-00-6 (5-(1-Bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole)

• Product Name: 5-(1-Bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole
• CAS No: 2138419-00-6
• MF: C₈H₁₃BrN₂S
• MW: 249.171219587326
• CID: 5935748
• PubChem ID: 165955308
• Update Time: 2025-07-19

5-(1-Bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2138419-00-6
• EN300-843441
• 5-(1-bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole
• 5-(1-Bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole

• Inchi： 1S/C8H13BrN2S/c1-4-5(2)7-8(6(3)9)12-11-10-7/h5-6H,4H2,1-3H3
• InChI Key： AQNXCGPHDWEPLV-UHFFFAOYSA-N
• SMILES： BrC(C)C1=C(C(C)CC)N=NS1

Computed Properties

• Exact Mass: 247.99828g/mol
• Monoisotopic Mass: 247.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54Ų

Additional information on 5-(1-Bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole

Comprehensive Overview of 5-(1-Bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole (CAS No. 2138419-00-6)

The compound 5-(1-Bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole (CAS No. 2138419-00-6) is a specialized heterocyclic molecule featuring a thiadiazole core substituted with a bromoethyl and a butan-2-yl group. This unique structure positions it as a valuable intermediate in organic synthesis, particularly in the development of agrochemicals, pharmaceuticals, and materials science. The presence of the bromine atom enhances its reactivity, making it a versatile building block for cross-coupling reactions, nucleophilic substitutions, and other transformative processes.

In recent years, the demand for thiadiazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial and anti-inflammatory properties. Researchers are actively exploring 5-(1-Bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole for its potential applications in drug discovery, especially in targeting enzyme inhibition and modulating cellular pathways. Its structural motif aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry, where small molecules like this serve as critical scaffolds for optimizing pharmacokinetic properties.

From an industrial perspective, this compound’s synthesis and scalability are subjects of interest. Innovations in green chemistry and catalytic bromination methods have been applied to improve the yield and sustainability of its production. Environmental concerns and regulatory pressures are driving the adoption of solvent-free or low-toxicity solvent systems, which resonate with the sustainable chemistry movement—a frequently searched term among chemists and environmental advocates alike.

The 1,2,3-thiadiazole ring system, a hallmark of this compound, is also pivotal in material science. Its electron-deficient nature makes it a candidate for designing organic semiconductors and photovoltaic materials, areas gaining traction due to the global push for renewable energy solutions. Users searching for advanced organic electronic materials or heterocyclic compounds for energy storage will find this compound’s profile highly relevant.

Analytical characterization of CAS No. 2138419-00-6 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, a recurring concern for manufacturers and end-users. Discussions around analytical method validation and impurity profiling frequently appear in forums and publications, reflecting the compound’s role in high-stakes applications.

In summary, 5-(1-Bromoethyl)-4-(butan-2-yl)-1,2,3-thiadiazole represents a convergence of synthetic utility, biomedical potential, and material innovation. Its study addresses contemporary challenges in drug development, green synthesis, and functional materials, making it a compound of enduring interest across multiple disciplines.